Cas no 89813-47-8 (2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: 2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 89813-47-8
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD00076979
• CID: 588418
• PubChem ID: 11902907
• Update Time: 2024-10-26

2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl)2-(phenylmethyl) ester, (2S,4R)-
• BOC-HYP-OBZL
• Boc-O-Hyp-OBzl
• Boc-trans-L-4-hydroxyproline benzyl ester
• N-Boc-trans-4-hydroxy-L-proline benzyl ester
• (2S,4R)-4-Hydroxy-1,2-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester
• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester, (2S-trans)- (ZCI)
• 1-(1,1-Dimethylethyl) 2-(phenylmethyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate (ACI)
• N-(tert-Butoxycarbonyl)-4-hydroxyproline benzyl ester
• 2-benzyl 1-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
• 89813-47-8
• XH0429
• MFCD00076979
• BEIPCYKSYYZEJH-KGLIPLIRSA-N
• SCHEMBL1150829
• (2s,4r)-2-benzyl 1-t-butyl 4-hydroxypyrrolidine-1,2-dicarboxylate
• AS-49203
• 2-O-benzyl 1-O-tert-butyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
• 2-Benzyl 1-(tert-butyl) (2S,4R)-4-hydroxy-1,2-pyrrolidinedicarboxylate
• (2S,4R)-2-Benzyl1-tert-butyl4-hydroxypyrrolidine-1,2-dicarboxylate
• CS-0159086
• AKOS015895923
• 2-Benzyl 1-(tert-butyl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
• AKOS015836548
• FD21790
• Benzyl (4R)-1-Boc-4-hydroxy-L-prolinate
• BocHypOBn
• Boc-Hyp-OBn
• (2S,4R)-2-Benzyl 1-tert-butyl 4-hydroxypyrrolidine-1,2-dicarboxylate

• MDL： MFCD00076979
• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(21)18-10-13(19)9-14(18)15(20)22-11-12-7-5-4-6-8-12/h4-8,13-14,19H,9-11H2,1-3H3/t13-,14+/m1/s1
• InChI Key： BEIPCYKSYYZEJH-KGLIPLIRSA-N
• SMILES： C(N1C[C@H](O)C[C@H]1C(=O)OCC1C=CC=CC=1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.15800
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.225
• PSA: 76.07000
• LogP: 2.03800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives